Cas no 69403-61-8 (1-(2-Ethoxy-2-oxoethyl)-2,4,6-trimethylpyridin-1-ium tetrafluoroboranuide)

1-(2-Ethoxy-2-oxoethyl)-2,4,6-trimethylpyridin-1-ium tetrafluoroborate is a pyridinium-based ionic compound characterized by its stable tetrafluoroborate counterion. This reagent is notable for its utility in organic synthesis, particularly as an alkylating agent or catalyst in reactions requiring mild conditions. The ethoxycarbonylmethyl substituent enhances its reactivity, while the trimethylpyridinium core contributes to its structural stability. The tetrafluoroborate anion ensures good solubility in polar organic solvents and low hygroscopicity, facilitating handling and storage. Its well-defined structure and consistent performance make it a reliable choice for applications in fine chemical synthesis and pharmaceutical intermediates. The compound is typically handled under inert conditions to maintain purity.
1-(2-Ethoxy-2-oxoethyl)-2,4,6-trimethylpyridin-1-ium tetrafluoroboranuide structure
69403-61-8 structure
Product Name:1-(2-Ethoxy-2-oxoethyl)-2,4,6-trimethylpyridin-1-ium tetrafluoroboranuide
CAS No:69403-61-8
MF:
MW:
CID:4657221
Update Time:2025-05-24

1-(2-Ethoxy-2-oxoethyl)-2,4,6-trimethylpyridin-1-ium tetrafluoroboranuide Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Ethoxy-2-oxoethyl)-2,4,6-trimethylpyridin-1-ium tetrafluoroboranuide

1-(2-Ethoxy-2-oxoethyl)-2,4,6-trimethylpyridin-1-ium tetrafluoroboranuide Pricemore >>

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Additional information on 1-(2-Ethoxy-2-oxoethyl)-2,4,6-trimethylpyridin-1-ium tetrafluoroboranuide

Introduction to 1-(2-Ethoxy-2-oxoethyl)-2,4,6-trimethylpyridin-1-ium tetrafluoroborinate (CAS No. 69403-61-8) and Its Applications in Modern Chemical Biology

1-(2-Ethoxy-2-oxoethyl)-2,4,6-trimethylpyridin-1-ium tetrafluoroborinate, identified by the CAS number 69403-61-8, is a specialized compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This organometallic compound belongs to the class of pyridinium derivatives, which are widely recognized for their versatility in pharmaceutical and agrochemical applications. The presence of a tetrafluoroborate counterion enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 1-(2-Ethoxy-2-oxoethyl)-2,4,6-trimethylpyridin-1-ium tetrafluoroborinate features a pyridine core substituted with three methyl groups at the 2, 4, and 6 positions, which contributes to its lipophilicity and electronic properties. The ethoxy group at the 1-position introduces a polar moiety, enhancing solubility in polar solvents. This dual nature—lipophilic and polar—makes the compound an excellent candidate for drug design and delivery systems.

In recent years, there has been a surge in research focused on developing novel bioactive molecules with improved pharmacokinetic profiles. 1-(2-Ethoxy-2-oxoethyl)-2,4,6-trimethylpyridin-1-ium tetrafluoroborinate has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, its pyridinium core can be modified to develop kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The tetrafluoroborate moiety not only stabilizes the compound but also influences its interactions with biological targets.

One of the most compelling aspects of this compound is its role in medicinal chemistry. Researchers have leveraged its structural features to design molecules that exhibit high selectivity and low toxicity. The ethoxy group at the 1-position can be further functionalized to introduce additional pharmacophores, enabling the creation of bespoke therapeutic agents. This flexibility has made 1-(2-Ethoxy-2-oxoethyl)-2,4,6-trimethylpyridin-1-ium tetrafluoroborinate a cornerstone in the development of next-generation drugs.

The compound's reactivity also makes it valuable in materials science. Pyridinium derivatives are known for their ability to form coordination complexes with metals, which can be exploited in catalysis and material design. The tetrafluoroborate counterion further enhances these properties by providing stability under various reaction conditions. This has led to innovative applications in polymer chemistry and nanotechnology.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of 1-(2-Ethoxy-2-oxoethyl)-2,4,6-trimethylpyridin-1-ium tetrafluoroborinate in complex systems. These simulations have revealed insights into its interaction with biological targets, helping researchers optimize drug candidates more efficiently. The integration of machine learning algorithms has further accelerated this process by predicting potential modifications that could enhance potency and selectivity.

The pharmaceutical industry has also embraced this compound for its potential in drug delivery systems. The lipophilic nature of the pyridinium core allows it to be incorporated into lipid-based nanoparticles, while the polar ethoxy group ensures adequate solubility for formulation purposes. Such systems have shown promise in improving bioavailability and targeting specificity for therapeutics.

In conclusion,1-(2-Ethoxy-2-oxoethyl)-2,4,6-trimethylpyridin-1-ium tetrafluoroborinate (CAS No. 69403-61-8) is a multifaceted compound with broad applications across chemical biology and materials science. Its unique structural features make it an indispensable tool for drug discovery and development. As research continues to uncover new possibilities for this compound,its significance is expected to grow further, driving innovation in both academic and industrial settings.

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